Cas no 2172043-55-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid
• CAS No: 2172043-55-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6029299
• PubChem ID: 165552725
• Update Time: 2025-10-28

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid
• 2172043-55-7
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxane-4-carboxylic acid
• EN300-1484512

• Inchi： 1S/C27H30N2O6/c30-24(29-27(25(31)32)11-13-34-14-12-27)17-9-10-18(15-17)28-26(33)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： PDNZYINZJVIEGO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid (CAS No. 2172043-55-7) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an amidooxane functional group. The integration of these structural elements makes it a versatile building block for advanced chemical synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions. Its presence in this compound suggests potential applications in the synthesis of bioactive molecules, such as peptides or small-molecule inhibitors. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of targeted therapies for diseases like cancer and neurodegenerative disorders.

The cyclopentane ring introduces rigidity and stability to the molecule, enhancing its structural integrity. This feature is particularly advantageous in the design of macrocyclic compounds or rigid frameworks required for specific biological interactions. Recent research has demonstrated that cyclopentane-containing structures can exhibit unique pharmacokinetic properties, making them valuable in drug design.

The amidooxane functional group adds another layer of complexity to the molecule, enabling it to participate in various chemical transformations. Amidooxanes are known for their ability to form stable bonds under mild conditions, making them ideal for constructing complex molecular architectures. This functionality has been exploited in recent studies to create novel materials with tailored properties for applications in catalysis and sensing.

From a synthetic perspective, the preparation of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid involves a series of carefully designed reactions, including coupling reactions, cyclizations, and protecting group manipulations. The synthesis typically begins with the activation of the carboxylic acid group, followed by the introduction of the Fmoc protecting group. Subsequent steps involve the formation of the amidooxane ring and the incorporation of the cyclopentane moiety.

Recent advancements in asymmetric synthesis and catalytic methods have opened new avenues for the efficient construction of this compound. For instance, researchers have employed organocatalytic strategies to achieve high enantioselectivity in key steps of its synthesis. These developments not only enhance the yield and purity of the compound but also reduce the environmental footprint of its production.

In terms of applications, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxane-4-carboxylic acid has shown promise as a precursor for bioactive molecules with potential therapeutic applications. Its ability to serve as a versatile building block allows chemists to explore its use in constructing peptide-based drugs, cyclic peptides, and other bioactive agents. Recent studies have demonstrated that derivatives of this compound can modulate key biological pathways involved in inflammation, apoptosis, and cellular signaling.

Moreover, this compound has found utility in materials science as a component in advanced polymers and supramolecular assemblies. Its structural features make it an attractive candidate for designing self-healing materials or stimuli-responsive systems. Researchers have recently explored its use in creating dynamic covalent networks that exhibit reversible bonding under specific conditions.

From an analytical standpoint, the characterization of 4-3-{(9H-fluoren -9 -yl)methoxycarbonyl} amino)cyclopentaneamidooxane -4 -carboxylic acid relies on advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 4 -3 -{(9 H -fluoren -9 -yl) methoxycarbonyl} amino) cyclopentane amidooxan e -4 -carboxylic acid (CAS No. 2172043 -55 -7) is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing chemical synthesis and material innovation. As research continues to uncover new applications and synthetic strategies for this compound, its role in driving scientific progress is expected to grow further.